Cas no 70969-58-3 (Diisobutyl Cyclohexane-1,2-Dicarboxylate)

• Product Name: Diisobutyl Cyclohexane-1,2-Dicarboxylate
• CAS No: 70969-58-3
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• MDL: MFCD30474813
• CID: 573294
• PubChem ID: 116722
• Update Time: 2025-10-24

Diisobutyl Cyclohexane-1,2-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 1,2-bis(2-methylpropyl) ester
• bis(2-methylpropyl) cyclohexane-1,2-dicarboxylate
• diisobutyl hexahydrophthalate
• 1,2-Cyclohexanedicarboxylic acid, bis(2-methylpropyl) ester
• diisobutyl cyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic acid, diisobutyl ester
• 1,2-Cyclohexanedicarboxylic acid, 1,2-bis(2-methylpropyl) ester
• QUKHPBOCBWDYMW-UHFFFAOYSA-N
• Hexahydrophthalic acid diisobutyl ester
• A
• DS-3335
• DTXSID60887773
• NS00009504
• CS-0163265
• 1,2-BIS(2-METHYLPROPYL) CYCLOHEXANE-1,2-DICARBOXYLATE
• 70969-58-3
• MFCD30474813
• EC 275-069-5
• SY262873
• EINECS 275-069-5
• AKOS028108488
• s10737
• SCHEMBL234626
• 1,2-Cyclohexanedicarboxylic acid,bis-(2-methylpropyl)ester
• DB-157202
• Diisobutyl Cyclohexane-1,2-Dicarboxylate

• MDL： MFCD30474813
• Inchi： 1S/C16H28O4/c1-11(2)9-19-15(17)13-7-5-6-8-14(13)16(18)20-10-12(3)4/h11-14H,5-10H2,1-4H3
• InChI Key： QUKHPBOCBWDYMW-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(C1CCCCC1C(=O)OCC(C)C)=O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.01
• Boiling Point: 349.7°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.461
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diisobutyl Cyclohexane-1,2-Dicarboxylate

Professional Introduction to Diisobutyl Cyclohexane-1,2-Dicarboxylate (CAS No. 70969-58-3)

Diisobutyl Cyclohexane-1,2-Dicarboxylate, with the chemical formula C₁₄H₂₄O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 70969-58-3, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Diisobutyl Cyclohexane-1,2-Dicarboxylate consists of a cyclohexane ring substituted with two isobutyl groups at the 1 and 2 positions, linked by a carboxylate bridge. This configuration imparts distinct reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of two carboxylate groups enhances its utility in forming ester linkages, which are pivotal in drug synthesis and material science.

In recent years, Diisobutyl Cyclohexane-1,2-Dicarboxylate has been explored for its potential in pharmaceutical applications. Its structural motif resembles that of certain biologically active molecules, suggesting possible roles in drug design and development. Researchers have been particularly interested in its ability to act as a chiral building block, which is crucial for creating enantiomerically pure drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of Diisobutyl Cyclohexane-1,2-Dicarboxylate is its versatility in polymer chemistry. The compound's ability to undergo polymerization reactions makes it an excellent candidate for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even biodegradable materials. The carboxylate groups provide reactive sites for further functionalization, allowing chemists to fine-tune the material's characteristics according to specific needs.

The synthesis of Diisobutyl Cyclohexane-1,2-Dicarboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the alkylation of cyclohexanone derivatives followed by carboxylation to introduce the carboxylate groups. Advanced catalytic methods have been developed to improve yield and purity, making large-scale production feasible. These advancements underscore the compound's importance in industrial chemistry.

In the realm of material science, Diisobutyl Cyclohexane-1,2-Dicarboxylate has been investigated for its potential as a ligand in catalytic systems. Its bulky isobutyl groups can shield reactive centers while maintaining sufficient accessibility for substrates. This balance makes it an attractive candidate for designing efficient catalysts for various organic transformations. Such catalysts are essential for sustainable chemical processes that minimize waste and energy consumption.

The compound's solubility profile also contributes to its broad applicability. Diisobutyl Cyclohexane-1,2-Dicarboxylate exhibits good solubility in both organic solvents and certain polar media, facilitating its use in diverse reaction conditions. This property is particularly advantageous in pharmaceutical synthesis where compatibility with various reagents is often required.

Eco-friendly considerations have driven research into greener synthetic routes for Diisobutyl Cyclohexane-1,2-Dicarboxylate. Recent studies have demonstrated the use of biocatalysis and microwave-assisted synthesis to enhance reaction efficiency while reducing environmental impact. These innovations align with global efforts to promote sustainable chemistry practices.

The future prospects of Diisobutyl Cyclohexane-1,2-Dicarboxylate are promising, with ongoing research exploring new applications in drug discovery and advanced materials. Its unique structural features offer a rich ground for innovation, making it a cornerstone compound in modern chemical research. As methodologies evolve, the potential uses of this compound are expected to expand further.